Cas no 500025-07-0 (3-3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 500025-07-0
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• MDL: MFCD05130922
• CID: 1038972
• PubChem ID: 7130711
• Update Time: 2025-04-20

3-3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• 3-[3-(4-FLUOROPHENYL)-1,2,4-OXADIAZOL-5-YL]-PROPANOIC ACID
• 3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-propionic acid
• SY083458
• SCHEMBL6332416
• BBL007754
• ALBB-012742
• 3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid
• CS-0037201
• CHEMBL2442675
• 1,2,4-oxadiazole-5-propanoic acid, 3-(4-fluorophenyl)-
• STK524004
• EN300-14359
• MFCD05130922
• AS-70332
• AKOS000112028
• DTXSID80427857
• 3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic acid, AldrichCPR
• 500025-07-0
• Z57674522
• 3-3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid

• MDL： MFCD05130922
• Inchi： 1S/C11H9FN2O3/c12-8-3-1-7(2-4-8)11-13-9(17-14-11)5-6-10(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： BUMRHSFCLPSTJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 236.06000
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22000
• LogP: 1.89290

3-3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles